
Inter-laboratory Validation of Aflatoxin G2
Analytical Methods: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aflatoxin G2A

Cat. No.: B15340972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate and reliable quantification of Aflatoxin G2, a mycotoxin produced by Aspergillus

species, is critical for ensuring food and feed safety. This guide provides a comparative

overview of analytical methods for Aflatoxin G2, with a focus on inter-laboratory validation data.

The information presented is intended to assist researchers and analytical laboratories in

selecting and implementing robust methods for the detection and quantification of this potent

carcinogen.

Performance Comparison of Analytical Methods
The most common analytical method for aflatoxin analysis is High-Performance Liquid

Chromatography (HPLC) with fluorescence detection (FLD).[1][2] Method validation is crucial to

ensure reliable results and is often based on specificity, selectivity, linearity, sensitivity,

precision, and accuracy.[3] The performance of these methods is often evaluated through inter-

laboratory studies or proficiency testing to ensure consistency and comparability of results

across different laboratories.[4]

The following table summarizes key performance parameters for Aflatoxin G2 analysis using

HPLC-FLD, compiled from various validation studies. These parameters are essential for

evaluating the suitability of a method for a specific application.
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Performance
Parameter

Method
Aflatoxin G2
Performance Data

Reference

Limit of Detection

(LOD)

HPLC-FLD with post-

column photochemical

derivatization

0.04 µg/kg [5]

UPLC-FLD (without

derivatization)

0.008 µg/kg

(instrumental)
[6]

HPLC-FLD 0.05 µg/kg [7]

Limit of Quantification

(LOQ)

HPLC-FLD with post-

column photochemical

derivatization

Not Specified [5]

UPLC-FLD (without

derivatization)

0.075 - 0.3 µg/kg (in

peanuts and raisins)
[6][8]

HPLC-FLD 0.18 µg/kg [7]

Recovery HPLC-FLD 72 - 94% [5]

UPLC-FLD 76.5 - 99.8% [6][8]

HPTLC 88.42 - 96.62% [9]

Precision

(Repeatability - RSDr)
HPLC-FLD

1.03 – 9.34% (for total

aflatoxins)
[3]

Precision

(Reproducibility -

RSDR)

Proficiency Test

(various methods)

>25% at low

concentrations
[10]

Linearity (R²) HPLC-FLD > 0.999 [11]

UPLC-FLD Not Specified [6][8]

Note: The performance of analytical methods can be influenced by the sample matrix. The data

presented here is derived from studies on various food and feed matrices, including cereals,

nuts, and processed foods.[3][6]
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Experimental Protocols
A typical analytical workflow for Aflatoxin G2 determination by HPLC-FLD involves sample

preparation, extraction, clean-up, and chromatographic analysis.

Sample Preparation
Homogenization: Solid samples are ground to a fine powder to ensure homogeneity.[1]

Extraction
Solvent Extraction: Aflatoxins are extracted from the homogenized sample using a suitable

solvent mixture, commonly methanol/water or acetonitrile/water.[5][6] The choice of solvent

can impact extraction efficiency.[7]

Filtration: The extract is filtered to remove solid particles.[1]

Clean-up
Immunoaffinity Column (IAC) Clean-up: This is a highly selective method that utilizes

antibodies specific to aflatoxins to purify the extract.[1][5] The extract is passed through the

IAC, where aflatoxins bind to the antibodies. After a washing step to remove interfering

compounds, the aflatoxins are eluted with a solvent like methanol.

Chromatographic Analysis
HPLC System: An HPLC system equipped with a fluorescence detector is used for

separation and detection.[1]

Column: A C18 reversed-phase column is typically employed for the separation of aflatoxins.

[5]

Mobile Phase: The mobile phase is usually a mixture of water, methanol, and acetonitrile.[5]

[12]

Post-Column Derivatization (PCD): Aflatoxins B1 and G1 exhibit weak natural fluorescence.

To enhance their detection, a post-column derivatization step is often used. This can be
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achieved photochemically (using a UV lamp) or chemically (e.g., with bromine). Aflatoxins B2

and G2 have naturally strong fluorescence and do not require derivatization.[1][5]

Detection: The separated aflatoxins are detected by a fluorescence detector. The excitation

and emission wavelengths are optimized for each aflatoxin. For Aflatoxin G2, typical

wavelengths are in the range of 365 nm for excitation and 450 nm for emission.[3]

Visualization of the Analytical Workflow
The following diagram illustrates the general workflow for the analysis of Aflatoxin G2.

Sample Preparation Extraction Clean-up Analysis

Sample Receipt Grinding & Homogenization Solvent Extraction
(e.g., Methanol/Water) Filtration Immunoaffinity Column

(IAC) Clean-up Elution HPLC-FLD Analysis Data Acquisition
& Processing Result Reporting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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